Cas no 226398-48-7 (tert-Butyl 4-((4-fluorophenyl)thio)piperidine-1-carboxylate)

Technical Introduction: tert-Butyl 4-((4-fluorophenyl)thio)piperidine-1-carboxylate is a synthetic intermediate widely used in pharmaceutical and organic chemistry research. Its key structural features include a piperidine core functionalized with a 4-fluorophenylthio group and a Boc (tert-butoxycarbonyl) protecting group, which enhances stability and facilitates further derivatization. The compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its versatility in Suzuki couplings, nucleophilic substitutions, and other transformations. The fluorine substituent offers electronic modulation, while the Boc group allows for selective deprotection under mild conditions. This reagent is favored for its high purity, well-characterized reactivity, and utility in constructing complex heterocyclic frameworks.

tert-Butyl 4-((4-fluorophenyl)thio)piperidine-1-carboxylate structure

226398-48-7 structure

Product Name:tert-Butyl 4-((4-fluorophenyl)thio)piperidine-1-carboxylate

CAS No:226398-48-7

MF:C₁₆H₂₂FNO₂S

MW:311.414786815643

CID:1411144

PubChem ID:10881491

Update Time:2025-06-07

tert-Butyl 4-((4-fluorophenyl)thio)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Piperidinecarboxylic acid, 4-[(4-fluorophenyl)thio]-, 1,1-dimethylethylester
- tert-Butyl 4-((4-fluorophenyl)thio)piperidine-1-carboxylate
- 4-(4-Fluoro-phenylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester
- Tert-butyl 4-(4-fluorophenyl)sulfanylpiperidine-1-carboxylate
- BJA39848
- SBB074538
- tert-butyl 4-(4-fluorophenylthio)piperidinecarboxylate
- tert-Butyl 4-(4-fluoro-phenylsulfanyl)-piperidine-1-carboxylate
- 4-(4-fluorophenylsulfanyl)piperidine-1-carboxylic acid tert-butyl ester
- tert-Butyl4-((4-fluorophenyl)thio)piperidine-1-carboxylate
- DB-252711
- SCHEMBL4768413
- 226398-48-7
- GURVJFJMSLFRIL-UHFFFAOYSA-N
- AKOS015940642
- G74905
- Inchi： 1S/C16H22FNO2S/c1-16(2,3)20-15(19)18-10-8-14(9-11-18)21-13-6-4-12(17)5-7-13/h4-7,14H,8-11H2,1-3H3
- InChI Key： GURVJFJMSLFRIL-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)F)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

Exact Mass: 311.13552828g/mol
Monoisotopic Mass: 311.13552828g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 343
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 54.8

Experimental Properties

Color/Form: No date available
Density: No date available
Melting Point: No date available
Boiling Point: No date available
Flash Point: No date available
Vapor Pressure: No date available

tert-Butyl 4-((4-fluorophenyl)thio)piperidine-1-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-Butyl 4-((4-fluorophenyl)thio)piperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC408326-500mg	4-(4-Fluoro-phenylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester	226398-48-7		500mg	£295.00	2024-05-26
Chemenu	CM370728-1g	tert-Butyl 4-((4-fluorophenyl)thio)piperidine-1-carboxylate	226398-48-7	95%+	1g	$329	2022-09-01
Alichem	A129005762-5g	tert-Butyl 4-((4-fluorophenyl)thio)piperidine-1-carboxylate	226398-48-7	95%	5g	$936.00	2023-09-02